N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propanamide

Specification

• Molecular Formula: C13H17N5O4S
• Molecular Weight: 339.37 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-3-(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propanamide
• Standard InChI: InChI=1S/C13H17N5O4S/c1-22-13-5-3-11-16-15-10(18(11)17-13)2-4-12(19)14-9-6-7-23(20,21)8-9/h3,5,9H,2,4,6-8H2,1H3,(H,14,19)
• Standard InChI Key: VDJLOTOGAFZUSA-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=NN=C2CCC(=O)NC3CCS(=O)(=O)C3)C=C1

Introduction

N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(6-methoxy-triazolo[4,3-b]pyridazin-3-yl)propanamide is a complex organic compound that integrates a tetrahydrothiophene moiety, a triazolopyridazine core, and an amide functional group. This compound is notable for its unique structural features and potential applications in medicinal chemistry and pharmacology. The molecular formula of this compound is C17H21N3O5S, and it has a molecular weight of approximately 379.4 g/mol.

Synthesis Methods

The synthesis of N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(6-methoxy-triazolo[4,3-b]pyridazin-3-yl)propanamide typically involves several multi-step organic synthesis techniques. Optimized conditions such as temperature control and choice of solvents are critical for achieving high yields and purity in these synthetic processes.

Synthesis Step	Description	Optimization Factors
Initial Preparation	Formation of key intermediates	Choice of starting materials
Coupling Reactions	Combination of intermediates	Solvent selection, temperature control
Final Modification	Addition of functional groups	Catalysts, reaction conditions

Biological Activities and Potential Applications

Preliminary studies suggest that N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(6-methoxy-triazolo[4,3-b]pyridazin-3-yl)propanamide may possess significant biological activities. The compound's unique structural characteristics make it a promising candidate for further pharmacological studies, particularly in drug development and therapeutic applications.

Potential Biological Activity	Mechanism of Action	Therapeutic Potential
Interaction with Enzymes	Binding to specific sites	Modulation of cellular pathways
Modulation of Cellular Pathways	Altering signaling processes	Potential therapeutic effects